Cas no 1430219-80-9 (Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate)

• Product Name: Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate
• CAS No: 1430219-80-9
• MF: C₅H₉BF₃KO
• MW: 192.028873205185
• MDL: MFCD09992940
• CID: 3164509
• PubChem ID: 55268169
• Update Time: 2025-11-02

Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate Chemical and Physical Properties

Names and Identifiers

• Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate
• AKOS006314767
• FHC21980
• potassium trifluoro(oxan-3-yl)boranuide
• Potassium pyran-3-trifluoroborate
• EN300-4292655
• Potassiumtrifluoro(tetrahydro-2H-pyran-3-yl)borate
• MFCD09992940
• 859-264-8
• potassium;trifluoro(oxan-3-yl)boranuide
• 1430219-80-9
• Potassium pyran-3-trifluoroborate

• MDL： MFCD09992940
• Inchi： 1S/C5H9BF3O.K/c7-6(8,9)5-2-1-3-10-4-5;/h5H,1-4H2;/q-1;+1
• InChI Key： BVVQUKHYVIPLQK-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1COCCC1)(F)F

Computed Properties

• Exact Mass: 192.0335610Da
• Monoisotopic Mass: 192.0335610Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate

Research Briefing on Potassium Trifluoro(tetrahydro-2H-pyran-3-yl)borate (CAS: 1430219-80-9) in Chemical Biology and Pharmaceutical Applications

Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate (CAS: 1430219-80-9) is an organoboron compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoroborate moiety and tetrahydro-2H-pyran-3-yl group, serves as a valuable intermediate in the synthesis of bioactive molecules and as a reagent in cross-coupling reactions. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and boron-containing therapeutics.

The compound's stability and reactivity make it an attractive candidate for use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the synthesis of novel boron-containing compounds with enhanced pharmacokinetic properties. The study highlighted the compound's ability to improve the bioavailability of potential drug candidates, thereby addressing a critical challenge in pharmaceutical development.

In addition to its synthetic utility, Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate has shown promise in the field of boron neutron capture therapy (BNCT), an emerging treatment modality for cancer. Research conducted at the University of Tokyo in 2022 revealed that derivatives of this compound exhibit selective accumulation in tumor cells, making them suitable for targeted radiation therapy. The study's findings underscore the compound's potential as a theranostic agent, capable of both diagnosis and treatment.

Further investigations into the mechanistic aspects of this compound have elucidated its role in modulating enzymatic activity. A 2023 paper in ACS Chemical Biology reported that Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate can act as a reversible inhibitor of certain proteases, offering a new avenue for the design of enzyme-targeted therapies. The study employed X-ray crystallography and molecular docking simulations to characterize the binding interactions, providing a structural basis for future drug design efforts.

Despite these advancements, challenges remain in the large-scale production and application of Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its therapeutic potential. Ongoing research aims to optimize the compound's properties through structural modifications and formulation strategies, as evidenced by recent patents filed by leading pharmaceutical companies.

In conclusion, Potassium trifluoro(tetrahydro-2H-pyran-3-yl)borate (CAS: 1430219-80-9) represents a promising tool in chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to targeted cancer therapy, highlighting its versatility and potential for innovation. Future studies will likely focus on overcoming current limitations and expanding its utility in drug discovery and development.